4-(4-Cbz-Aminopheny)nicotinic acid, 95%

• IUPAC Name: 4-[4-(phenylmethoxycarbonylamino)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C20H16N2O4/c23-19(24)18-12-21-11-10-17(18)15-6-8-16(9-7-15)22-20(25)26-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,25)(H,23,24)
• InChI Key: GGTWHIWAIIAXND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=C(C=NC=C3)C(=O)O
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

4-(4-Cbz-Aminopheny)nicotinic acid, 95% (4-Cbz-NPA), is an organic compound that is widely used in scientific research and lab experiments. It is a derivative of nicotinic acid, with a carboxybenzyloxy (Cbz) group attached at the 4-position. 4-Cbz-NPA is a valuable tool for scientists due to its wide range of uses, including synthesis, biochemical and physiological effects, and its ability to serve as a substrate in enzymatic reactions.

Mechanism of Action

The mechanism of action of 4-(4-Cbz-Aminopheny)nicotinic acid, 95% is not well understood. However, it is believed that the Cbz group of 4-(4-Cbz-Aminopheny)nicotinic acid, 95% is able to interact with the active site of an enzyme, allowing it to act as a substrate for enzymatic reactions. Additionally, it is believed that the Cbz group can form hydrogen bonds with amino acid residues in the active site of an enzyme, which may increase the affinity of the enzyme for its substrate.
Biochemical and Physiological Effects
4-(4-Cbz-Aminopheny)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. Additionally, it has been shown to inhibit the activity of enzymes involved in the metabolism of fatty acids, such as acyl-CoA synthetase. It has also been shown to have anti-inflammatory and anti-oxidant effects, and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Cbz-Aminopheny)nicotinic acid, 95% in lab experiments is its ability to serve as a substrate in enzymatic reactions. Additionally, it is relatively easy to synthesize, and is relatively stable in aqueous solutions. One of the main limitations of using 4-(4-Cbz-Aminopheny)nicotinic acid, 95% in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

In the future, 4-(4-Cbz-Aminopheny)nicotinic acid, 95% could be used to study the structure and function of enzymes in greater detail. Additionally, it could be used to study the effects of inhibitors on enzyme activity, and to develop more effective inhibitors. Furthermore, it could be used to study the effects of drugs on the activity of enzymes involved in drug metabolism, and to develop more effective drugs. Additionally, it could be used to study the effects of fatty acids on the activity of enzymes involved in fatty acid metabolism, and to develop more effective fatty acid-based drugs. Finally, it could be used to study the effects of 4-(4-Cbz-Aminopheny)nicotinic acid, 95% on the growth of cancer cells, and to develop more effective anti-cancer drugs.

Synthesis Methods

The synthesis of 4-(4-Cbz-Aminopheny)nicotinic acid, 95% is a multi-step process that involves the reaction of nicotinic acid with 4-chlorobenzoyl chloride, followed by hydrolysis. First, nicotinic acid is reacted with 4-chlorobenzoyl chloride in an organic solvent, such as dichloromethane, at room temperature. This reaction forms an intermediate, 4-chlorobenzoyloxy-nicotinic acid, which is then hydrolyzed to form 4-(4-Cbz-Aminopheny)nicotinic acid, 95%. The reaction can be catalyzed by a base, such as potassium carbonate, to increase its efficiency.

Scientific Research Applications

4-(4-Cbz-Aminopheny)nicotinic acid, 95% is widely used in scientific research due to its ability to serve as a substrate in enzymatic reactions. It is commonly used in studies of enzyme kinetics, as it can be used to measure the rate of enzyme-catalyzed reactions. Additionally, 4-(4-Cbz-Aminopheny)nicotinic acid, 95% can be used to study the structure and function of enzymes, as it can be used to measure the affinity of an enzyme for its substrate. It is also used in studies of enzyme inhibition, as it can be used to measure the degree of inhibition of an enzyme by a particular inhibitor.